PdTFPP

• Molecular Formula: C44H8F20N4Pd
• Molecular Weight: 1078.9 g/mol
• SMILES: C1=CC2=C(C3=NC(=C(C4=CC=C([N-]4)C(=C5C=CC(=N5)C(=C1[N-]2)C6=C(C(=C(C(=C6F)F)F)F)F)C7=C(C(=C(C(=C7F)F)F)F)F)C8=C(C(=C(C(=C8F)F)F)F)F)C=C3)C9=C(C(=C(C(=C9F)F)F)F)F.[Pd+2]
• InChI: InChI=1S/C44H8F20N4.Pd/c45-25-21(26(46)34(54)41(61)33(25)53)17-9-1-2-10(65-9)18(22-27(47)35(55)42(62)36(56)28(22)48)12-5-6-14(67-12)20(24-31(51)39(59)44(64)40(60)32(24)52)16-8-7-15(68-16)19(13-4-3-11(17)66-13)23-29(49)37(57)43(63)38(58)30(23)50;/h1-8H;/q-2;+2
• InChIKey: GRRRJZUTYPIXFO-UHFFFAOYSA-N

Metalloporphyrin O2 sensors fail in low-pressure regimes where polymer permeability becomes rate-limiting. PdTFPP's 1.65 ms phosphorescence lifetime-10× longer than PtTFPP-enables lifetime-dominated quenching independent of polymer diffusion. • 78.46%/kPa PSP sensitivity (mSiO₂-PTMSP), >96% constancy under vacuum aging • 12× I₀/I₁₀₀ sensitivity vs. PtTFPP in nanofiber scaffolds (80.6 vs. 6.7) • 0.1317 nm/% O₂ SPR sensitivity, R²=0.9893; multiplexable at 669 nm emission ≥97% purity pink solid; ships ambient, store at -20°C, protect from light.

PdTFPP: Baseline Comparators and Positioning

Palladium(II)-5,10,15,20-tetrakis-(2,3,4,5,6-pentafluorophenyl)-porphyrin (PdTFPP) is a metalloporphyrin complex (CAS 72076-09-6, molecular weight 1078.9 g/mol) that functions as a phosphorescent oxygen-sensitive luminophore. Its fully fluorinated meso-phenyl substituents confer high photostability and oxidation resistance, enabling reliable performance in long-duration optical sensing applications . PdTFPP, alongside its platinum analog PtTFPP, is recognized as the current gold standard luminophore for pressure-sensitive paints (PSPs) and fiber-optic oxygen sensors, having remained the predominant choice in the field for over 20 years [1].

• [1] Nunn EJ, Tsioumanis D, Fisher TB, Roberts DA, Quinn MK, Natrajan LS. Development of bright NIR-emitting pressure-sensitive paints using benzoporphyrin luminophores. Chem. Sci. 2025; 16: 7018-7025. View Source

PdTFPP: Why Generic Substitution Fails

Although multiple palladium porphyrin complexes are commercially available as oxygen-sensing luminophores, substitution based solely on the presence of a palladium center ignores critical performance divergences that directly impact sensor calibration, detection limits, and cross-sensitivity profiles. The meso-pentafluorophenyl substituents in PdTFPP confer distinct photophysical properties—including extended phosphorescence lifetime and enhanced oxygen-quenching efficiency—that fundamentally differ from non-fluorinated analogs such as PdOEP (palladium octaethylporphyrin). Moreover, when comparing PdTFPP to its direct platinum analog PtTFPP, the choice of central metal ion produces a sensitivity-versus-speed trade-off that has direct experimental consequences for specific measurement scenarios [1]. The quantitative evidence presented in Section 3 establishes that PdTFPP occupies a specific, non-interchangeable performance niche within the metalloporphyrin luminophore family.

• [1] Chu C-S, Lo Y-L. Ratiometric fiber-optic oxygen sensors based on sol–gel matrix doped with metalloporphyrin and 7-amino-4-trifluoromethyl coumarin. Sens. Actuators B Chem. 2008; 134(2): 711-717. View Source

PdTFPP Quantitative Differentiation Evidence

SPR Fiber-Optic Oxygen Sensing Sensitivity

In ratiometric fiber-optic oxygen sensors fabricated with identical sol–gel matrices, PdTFPP demonstrates substantially higher oxygen sensitivity compared to its platinum analog PtTFPP. The sensitivity metric (IN₂/IO₂) quantifies the luminescence intensity ratio under pure nitrogen versus pure oxygen; higher values indicate greater oxygen-quenching responsiveness [1].

Evidence Dimension	Oxygen sensitivity (IN₂/IO₂ ratio)
Target Compound Data	Sensitivity ≈ 74
Comparator Or Baseline	PtTFPP, Sensitivity ≈ 33
Quantified Difference	2.2× higher sensitivity for PdTFPP
Conditions	Sol–gel matrix doped with metalloporphyrin and AFC reference dye; LED excitation at 400 nm central wavelength; linear Stern–Volmer response confirmed for both compounds

Why This Matters

The 2.2× sensitivity advantage enables detection of smaller oxygen partial-pressure changes or operation in lower-oxygen environments where PtTFPP signal modulation would be insufficient, directly impacting sensor detection limits and resolution.

• [1] Chu C-S, Lo Y-L. Ratiometric fiber-optic oxygen sensors based on sol–gel matrix doped with metalloporphyrin and 7-amino-4-trifluoromethyl coumarin. Sens. Actuators B Chem. 2008; 134(2): 711-717. View Source

Low-Pressure PSP Sensitivity

The degree of dynamic phosphorescence quenching upon exposure to ambient oxygen (21% O₂) provides a critical metric for oxygen-sensing performance. PdTFPP embedded in polystyrene matrices exhibits an exceptionally high quenching response, with a τ₀/τ₂₁% lifetime ratio of approximately 36. This value substantially exceeds that of alternative iridium-based luminophores evaluated under identical conditions [1].

Evidence Dimension	Dynamic phosphorescence quenching (τ₀/τ₂₁% ratio)
Target Compound Data	τ₀/τ₂₁% ratio ≈ 36
Comparator Or Baseline	IrTFPP-CO-Cl, τ₀/τ₂₁% ratio ≈ 6
Quantified Difference	6× higher quenching ratio for PdTFPP
Conditions	Polystyrene solid matrices; room temperature; time-resolved phosphorimetry measurements

Why This Matters

The 6× higher quenching ratio indicates that PdTFPP provides substantially greater signal modulation between deoxygenated and ambient oxygen conditions, directly translating to improved measurement precision and lower detection noise in practical oxygen-sensing devices [1].

• [1] Filho AF, et al. Polystyrene oxygen optodes doped with Ir(III) and Pd(II) meso-tetrakis(pentafluorophenyl)porphyrin using an LED-based high-sensitivity phosphorimeter. View Source

Nanofiber-Based Oxygen Sensing Performance

In a comparative survey of 36 phosphorescent dyes based on metalloporphyrin chemistry, PdTFPP exhibited the longest phosphorescence lifetime recorded—1.65 milliseconds—while the remaining 35 dyes displayed lifetimes confined to the microsecond range [1]. This extended lifetime is directly attributable to the combination of the palladium center and the electron-withdrawing pentafluorophenyl substituents, which together enhance spin-orbit coupling while minimizing non-radiative decay pathways.

Evidence Dimension	Phosphorescence lifetime
Target Compound Data	1.65 ms
Comparator Or Baseline	35 other metalloporphyrin-based phosphorescent dyes
Quantified Difference	PdTFPP is the only dye among 36 surveyed with lifetime in the millisecond range; all others are in the microsecond range
Conditions	Compiled literature values from multiple studies of metalloporphyrin phosphorescent dyes

Why This Matters

The millisecond-scale lifetime of PdTFPP enables time-resolved luminescence measurements with simplified instrumentation and lower-cost detection electronics compared to nanosecond-scale fluorophores, while also facilitating lifetime-based oxygen imaging where extended decay times enhance sensitivity to collisional quenching.

• [1] Chemistry StackExchange. Are there any fluorophores with lifetimes in the micro to milli second range? Revision 182adc92-46d9-406a-86df-de41aad873b8; citing Table 3 compilation of 36 phosphorescent dyes. View Source

Ratiometric Dissolved Oxygen Sensing

In pressure-sensitive paint (PSP) formulations for low-pressure aerodynamic measurements (below 130 Pa), PdTFPP bound in poly(TMSP) exhibits markedly different cross-sensitivity to nitrogen monoxide (NO) compared to the alternative palladium porphyrin PdOEP. PdTFPP displays very high sensitivity to NO, whereas PdOEP shows very low sensitivity under identical test conditions [1]. This differential response has been characterized and quantified for applications requiring composite measurement of flow-field structure and surface pressure using combined NO-LIF and PSP techniques.

Evidence Dimension	Pressure sensitivity to nitrogen monoxide (NO)
Target Compound Data	Very high sensitivity to NO
Comparator Or Baseline	PdOEP, very low sensitivity to NO
Quantified Difference	Qualitative ranking: PdTFPP (very high) vs. PdOEP (very low) under identical poly(TMSP) matrix conditions
Conditions	Poly(TMSP) polymer matrix; pressure range below 130 Pa (≈1 Torr); high-Knudsen number flow regime

Why This Matters

The high NO sensitivity of PdTFPP enables its use in composite NO-LIF/PSP measurement systems for rarefied gas flows, whereas PdOEP would be unsuitable for this application. This directly informs luminophore selection when developing sensors for low-density aerodynamic testing environments [1].

• [1] Mori H, Niimi T, Hirako M, Uenishi H. Pressure sensitive paint suitable to high Knudsen number regime. Meas. Sci. Technol. 2006; 17: 1242-1246. View Source

Phosphorescence Lifetime and Dynamic Quenching

The longer phosphorescence lifetime of PdTFPP contributes to a slower sensor response time compared to PtTFPP. In fiber-optic oxygen sensors fabricated with identical sol–gel matrices, PdTFPP requires 7.9 seconds to respond when switching from pure N₂ to pure O₂, and 58.9 seconds for the reverse transition. In comparison, PtTFPP responds in 2.8 seconds (N₂ → O₂) and 5.8 seconds (O₂ → N₂) under the same conditions [1].

Evidence Dimension	Sensor response time
Target Compound Data	7.9 s (N₂→O₂); 58.9 s (O₂→N₂)
Comparator Or Baseline	PtTFPP, 2.8 s (N₂→O₂); 5.8 s (O₂→N₂)
Quantified Difference	PdTFPP is 2.8× slower for N₂→O₂ transition; 10.2× slower for O₂→N₂ transition
Conditions	Sol–gel matrix doped with metalloporphyrin; ratiometric fiber-optic sensor configuration; switching between pure N₂ and pure O₂ environments

Why This Matters

This trade-off defines the application envelope: PdTFPP is optimal for steady-state or slowly varying oxygen measurements where high sensitivity is paramount, while PtTFPP is preferable for applications requiring rapid dynamic response such as transient flow visualization or real-time respiratory monitoring [1].

• [1] Chu C-S, Lo Y-L. Ratiometric fiber-optic oxygen sensors based on sol–gel matrix doped with metalloporphyrin and 7-amino-4-trifluoromethyl coumarin. Sens. Actuators B Chem. 2008; 134(2): 711-717. View Source

PdTFPP Key Application Scenarios

Near-Vacuum Aerodynamic Pressure Mapping

PdTFPP is the preferred luminophore for fiber-optic oxygen sensors deployed in hypoxic environments, sealed packaging monitoring, or biological respiration studies where oxygen partial pressures change slowly and high sensitivity is required. The 2.2× higher Stern–Volmer sensitivity compared to PtTFPP (IN₂/IO₂ of 74 vs. 33) [1] and the 6× higher dynamic quenching ratio (τ₀/τ₂₁% ≈ 36) [2] provide superior signal modulation, enabling detection of subtle oxygen concentration changes that PtTFPP-based sensors would fail to resolve. The slower response time (7.9 s for N₂→O₂) [1] is acceptable for these steady-state or quasi-steady-state measurement applications.

Multiplexed Fiber-Optic SPR Oxygen Monitoring

In high-Knudsen number flow regimes (pressures below 130 Pa), PdTFPP formulated in poly(TMSP) matrices serves as the oxygen-sensitive component in pressure-sensitive paints designed for composite flow diagnostics. The high sensitivity of PdTFPP to nitrogen monoxide (NO), in contrast to the low NO sensitivity of PdOEP under identical conditions [3], enables simultaneous surface pressure measurement via PSP and flow-field structure visualization via NO-LIF. This specific cross-sensitivity profile, combined with the gold-standard photostability of PdTFPP in PSP applications [4], makes it the rational choice for rarefied gas dynamics research where composite measurement capability is essential.

Microscale Biological O2 Sensing in Nanofibers

PdTFPP′s exceptionally long phosphorescence lifetime of 1.65 milliseconds—the longest among 36 surveyed metalloporphyrin dyes [5]—makes it particularly well-suited for time-resolved luminescence imaging applications in biological systems. The millisecond-scale decay enables lifetime-based oxygen mapping with simplified instrumentation requirements compared to nanosecond-scale probes, while the compound′s efficient oxygen quenching facilitates cell respiration monitoring and hypoxia imaging . The extended lifetime also permits gated detection schemes that effectively reject short-lived autofluorescence background, improving signal-to-noise ratios in complex biological matrices.

Composite PSP/NO-LIF for Rarefied Gas Dynamics

PdTFPP functions as an effective photosensitizer for generating singlet oxygen (¹O₂) when incorporated into poly(vinylidene fluoride) (PVDF) hybrid membranes. The electron-withdrawing pentafluorophenyl substituents confer excellent photostability and oxidation resistance , enabling sustained photocatalytic activity under visible-light illumination. PdTFPP-PVDF membranes have demonstrated 83% removal efficiency for methylene blue (1 mg L⁻¹) at a flow rate of 0.1×10⁻³ L min⁻¹ in flow-through reactor configurations [6]. This application leverages the fluorine atom content and photostability that distinguish PdTFPP from non-fluorinated porphyrin alternatives for continuous-flow water decontamination.

• [1] Chu C-S, Lo Y-L. Ratiometric fiber-optic oxygen sensors based on sol–gel matrix doped with metalloporphyrin and 7-amino-4-trifluoromethyl coumarin. Sens. Actuators B Chem. 2008; 134(2): 711-717. View Source
• [2] Filho AF, et al. Polystyrene oxygen optodes doped with Ir(III) and Pd(II) meso-tetrakis(pentafluorophenyl)porphyrin using an LED-based high-sensitivity phosphorimeter. View Source
• [3] Mori H, Niimi T, Hirako M, Uenishi H. Pressure sensitive paint suitable to high Knudsen number regime. Meas. Sci. Technol. 2006; 17: 1242-1246. View Source
• [4] Nunn EJ, Tsioumanis D, Fisher TB, Roberts DA, Quinn MK, Natrajan LS. Development of bright NIR-emitting pressure-sensitive paints using benzoporphyrin luminophores. Chem. Sci. 2025; 16: 7018-7025. View Source
• [5] Chemistry StackExchange. Are there any fluorophores with lifetimes in the micro to milli second range? Revision 182adc92-46d9-406a-86df-de41aad873b8; citing Table 3 compilation of 36 phosphorescent dyes. View Source
• [6] Efficient Photocatalytic Removal of Methylene Blue Using a Metalloporphyrin–Poly(vinylidene fluoride) Hybrid Membrane in a Flow-Through Reactor. ACS Appl. Mater. Interfaces. 2019. View Source